Cas no 1512297-76-5 (Cyclopropanebutanoic acid, 1-methyl-α,γ-dioxo-, ethyl ester)

• Product Name: Cyclopropanebutanoic acid, 1-methyl-α,γ-dioxo-, ethyl ester
• CAS No: 1512297-76-5
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 6372930
• PubChem ID: 80302648
• Update Time: 2025-07-30

Cyclopropanebutanoic acid, 1-methyl-α,γ-dioxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanebutanoic acid, 1-methyl-α,γ-dioxo-, ethyl ester
• Ethyl 4-(1-methylcyclopropyl)-2,4-dioxobutanoate
• 1512297-76-5
• AKOS018865297
• EN300-7493212

• Inchi： 1S/C10H14O4/c1-3-14-9(13)7(11)6-8(12)10(2)4-5-10/h3-6H2,1-2H3
• InChI Key： GLMRSHCLJNHVIQ-UHFFFAOYSA-N
• SMILES： C(C1(CC1)C)(=O)CC(=O)C(=O)OCC

Computed Properties

• Exact Mass: 198.08920892g/mol
• Monoisotopic Mass: 198.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Density: 1.169±0.06 g/cm3(Predicted)
• Boiling Point: 268.3±13.0 °C(Predicted)
• pka: 6.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives 3-Acylpyruvic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Gamma-keto acids and derivatives 3-Acylpyruvic acids